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Compound of Interest

Compound Name: TALLOW AMINE ACETATE

Cat. No.: B1167576 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Tallow Amine Acetate's Aquatic Toxicity with Alternative Surfactants, Supported by

Experimental Data.

Tallow amine acetate, a cationic surfactant derived from animal fat, finds application in various

industries, including agrochemicals and manufacturing. Its presence in environmental systems,

primarily aquatic ecosystems, necessitates a thorough understanding of its toxicological profile.

This guide provides a comparative analysis of the aquatic toxicity of tallow amine acetate and

its derivatives, alongside common alternative surfactants, based on available experimental

data.

Comparative Aquatic Toxicity Data
The acute toxicity of surfactants to aquatic organisms is typically expressed as the median

lethal concentration (LC50) or the median effective concentration (EC50). The LC50 value

represents the concentration of a substance that is lethal to 50% of a test population over a

specified period, while the EC50 indicates the concentration that causes a non-lethal effect

(e.g., immobilization) in 50% of the test population. The following table summarizes the acute

toxicity data for tallow amine derivatives and alternative surfactants across various aquatic

species.
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Chemical
Class

Substance
Test
Species

Endpoint
(Duration)

Concentrati
on (µg/L)

Reference(s
)

Tallow Amine

Derivatives

Polyethoxylat

ed Tallow

Amine

(POEA 10:1)

Daphnia

magna

(Water Flea)

48-h LC50 97.0 [1][2]

Polyethoxylat

ed Tallow

Amine

(POEA 15:1)

Daphnia

magna

(Water Flea)

48-h LC50 849.4 [1][2]

Polyethoxylat

ed Tallow

Amine

(POEA 5:1)

Thamnoceph

alus platyurus

(Fairy

Shrimp)

48-h LC50
Extremely

Toxic*

Polyethoxylat

ed Tallow

Amine

(POEA 15:1)

Thamnoceph

alus platyurus

(Fairy

Shrimp)

48-h LC50 2.01

Ethoxylated

Tallow Amine
Fish 96-h LC50 1,600 - 2,900 [3]

Hydrogenate

d Tallow

Amine

Acetate

Aquatic Life
General

Toxicity
Very Toxic

Alternative

Surfactants

Coco Amine

Acetate
Aquatic Life

General

Toxicity
Very Toxic [4][5]

C14-15 Alkyl

Ethoxylate

(Non-ionic)

Dugesia sp.

(Planarian)
48-h LC50 1,000

Cetyl

Trimethyl

Ammonium

Gammarus

sp.

(Amphipod)

48-h LC50 100
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Chloride

(CTAC)

(Cationic)

Alkyl

Polyglucoside

(APG) (Non-

ionic)

Pseudokirchn

eriella

subcapitata

(Green

Algae)

72-h EC50 >10,000

Quaternary

Ammonium

Compounds

(Gemini)

Daphnia

magna

(Water Flea)

48-h IC50 600 - 1,000 [6]

Specific LC50 value not provided, but described as "extremely toxic." *"Very toxic to aquatic

life" is a classification based on GHS criteria, often indicating an LC50/EC50 of less than 1

mg/L (1000 µg/L).

Experimental Protocols
The aquatic toxicity data presented in this guide are primarily derived from standardized

ecotoxicological tests. The most commonly employed protocols are those established by the

Organisation for Economic Co-operation and Development (OECD). These guidelines ensure

the reproducibility and comparability of toxicity data generated across different laboratories.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss),

Zebra fish (Danio rerio), and Fathead minnow (Pimephales promelas).

Procedure: Fish are exposed to a range of concentrations of the test substance in a static or

semi-static system for a period of 96 hours.

Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is calculated.
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OECD 202: Daphnia sp., Acute Immobilisation Test
This test assesses the acute toxicity of a substance to aquatic invertebrates, specifically

daphnids.

Test Organism:Daphnia magna is the most frequently used species.

Procedure: Young daphnids (less than 24 hours old) are exposed to various concentrations

of the test substance for 48 hours.

Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours to determine

the EC50. Immobilization is defined as the inability to swim within 15 seconds after gentle

agitation.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test determines the effect of a substance on the growth of freshwater microalgae or

cyanobacteria.

Test Organism: Common test species include Pseudokirchneriella subcapitata and

Scenedesmus subspicatus.

Procedure: Exponentially growing cultures of algae are exposed to different concentrations

of the test substance over a 72-hour period.

Endpoint: The inhibition of growth is measured by changes in cell density or biomass, and

the EC50 for growth rate inhibition is calculated.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the generalized workflow for aquatic toxicity testing and the

logical relationship of the key components.
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A generalized workflow for conducting aquatic toxicity tests.

Tallow Amine Derivatives

Aquatic Toxicity

Alternative Surfactants

Fish

affects

Invertebrates

affects

Algae

affects

Click to download full resolution via product page

Logical relationship between surfactant types and affected aquatic organisms.
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The available data consistently indicate that tallow amine derivatives, particularly the

ethoxylated forms (POEA), exhibit high to very high toxicity to a range of aquatic organisms.

For instance, the 48-hour LC50 for a POEA formulation in Daphnia magna was as low as 97.0

µg/L, and for the fairy shrimp Thamnocephalus platyurus, the LC50 was an exceptionally low

2.01 µg/L.[1][2] While specific LC50 values for tallow amine acetate are not as readily

available in the reviewed literature, the classification of "very toxic to aquatic life" for

hydrogenated tallow amine acetate and coco amine acetate suggests that the toxicity is a

feature of the cationic fatty amine structure itself.[4][5]

In comparison, some alternative surfactants may offer a less hazardous profile. Non-ionic

surfactants like C14-15 alkyl ethoxylates and alkyl polyglucosides generally exhibit lower

aquatic toxicity. Cationic surfactants, as a class, tend to be more toxic to aquatic life than their

non-ionic or anionic counterparts. However, even within the cationic surfactants, there can be

variability. For example, some newer "gemini" quaternary ammonium compounds have been

shown to be toxic, with 48-hour IC50 values for Daphnia magna in the range of 600 to 1,000

µg/L.[6]

It is crucial to note that the toxicity of these surfactants can be influenced by environmental

factors such as water hardness, pH, and the presence of organic matter. Therefore, a

comprehensive risk assessment should consider not only the intrinsic toxicity of the substance

but also its environmental fate and behavior.

In conclusion, the evidence strongly suggests that tallow amine acetate and its derivatives

pose a significant hazard to aquatic ecosystems. For applications where environmental release

is a concern, a careful evaluation of less toxic alternatives is warranted. The selection of a

surfactant should be guided by a holistic assessment of its performance, cost, and, critically, its

environmental and toxicological profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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